Cas no 1261806-50-1 (3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile)

• Product Name: 3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile
• CAS No: 1261806-50-1
• MF: C₁₄H₇F₄N
• MW: 265.20569729805
• CID: 4995209
• Update Time: 2025-11-07

3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile

• Inchi： 1S/C14H7F4N/c15-13-3-1-2-11(12(13)8-19)9-4-6-10(7-5-9)14(16,17)18/h1-7H
• InChI Key： FYSMGBITLORHCZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC=C(C=1C#N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile

3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile (CAS No. 1261806-50-1): A Versatile Fluorinated Biphenyl Derivative with Broad Applications

3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile (CAS No. 1261806-50-1) is a highly specialized fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and wide-ranging applications. The compound belongs to the biphenyl family, characterized by two benzene rings connected by a single bond, and is further functionalized with fluoro and trifluoromethyl groups, as well as a carbonitrile moiety. These modifications enhance its reactivity and make it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced materials.

The fluorinated biphenyl structure of 3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile is particularly noteworthy because fluorine atoms introduce electronegativity and stability, which are critical in drug design and material science. The trifluoromethyl group (-CF₃) is a common pharmacophore in modern medicinal chemistry, often improving bioavailability and metabolic resistance. Meanwhile, the carbonitrile (-CN) group adds versatility, enabling further chemical transformations such as hydrolysis, reduction, or cyclization.

In the pharmaceutical industry, 3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile is explored as a key building block for small molecule inhibitors and kinase modulators. Researchers are particularly interested in its potential to target protein-protein interactions (PPIs), a hot topic in drug discovery. PPIs are challenging to modulate, but fluorinated aromatic systems like this compound offer promising scaffolds due to their ability to mimic natural ligands while providing enhanced selectivity.

Beyond pharmaceuticals, this compound finds utility in agrochemicals, where its fluorinated structure contributes to the development of herbicides and pesticides with improved environmental profiles. The trifluoromethyl group is known to enhance lipophilicity, aiding in the penetration of plant cell membranes. Additionally, the carbonitrile group can be leveraged to create bioactive derivatives with tailored properties.

Another emerging application of 3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile is in advanced materials, particularly in the synthesis of liquid crystals and organic semiconductors. Fluorinated biphenyls are prized for their thermal stability and electronic properties, making them ideal candidates for OLEDs (organic light-emitting diodes) and flexible electronics. The compound’s ability to form π-π stacking interactions further enhances its suitability for these cutting-edge technologies.

From a synthetic chemistry perspective, the preparation of 3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile often involves Suzuki-Miyaura coupling, a widely used method for forming carbon-carbon bonds between aromatic rings. The introduction of the fluoro and trifluoromethyl groups typically requires careful optimization to ensure regioselectivity and yield. These synthetic challenges have spurred innovation in catalysis and green chemistry, aligning with the growing demand for sustainable manufacturing processes.

Given the increasing interest in fluorinated compounds, 3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile is also a subject of computational chemistry studies. Researchers employ density functional theory (DFT) to predict its reactivity and interactions, saving time and resources in experimental work. This approach is part of a broader trend toward AI-driven drug discovery and materials informatics, where machine learning models accelerate the identification of promising candidates.

In summary, 3-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonitrile (CAS No. 1261806-50-1) is a multifaceted compound with significant potential across multiple industries. Its fluorinated biphenyl core, combined with functional groups like carbonitrile and trifluoromethyl, makes it a valuable tool for researchers and manufacturers alike. As the demand for high-performance materials and targeted therapeutics grows, this compound is poised to play an increasingly important role in scientific and industrial advancements.